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Compound of Interest

Compound Name: 1-Methyl-6-methoxyisoquinolinol

CAS No.: 140683-35-8

Cat. No.: B1146419

Get Quote

Executive Summary
The 1-Methyl-6-methoxyisoquinolinol scaffold represents a privileged structure in medicinal

chemistry, bridging the gap between naturally occurring alkaloids (e.g., Sanguinarine,

Berberine) and synthetic isoquinoline-based therapeutics. Characterized by a planar aromatic

core, a basic nitrogen, and specific oxygenation patterns, these derivatives exhibit pleiotropic

biological activities ranging from anticancer (Topoisomerase inhibition) to neuroprotection

(MAO inhibition) and antimicrobial efficacy.

This guide provides an objective, data-driven comparison of key 1-Methyl-6-
methoxyisoquinolinol derivatives, analyzing how structural modifications—specifically at the

C7-hydroxyl, N-terminus, and C3-position—dictate pharmacological performance.

Chemical Architecture & SAR Logic
The core efficacy of these derivatives stems from the isoquinoline pharmacophore. The 1-

methyl group provides steric bulk and metabolic stability, while the 6-methoxy group acts as an

electron-donating moiety, modulating the pKa of the nitrogen and the redox potential of the ring

system.
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Structure-Activity Relationship (SAR) Visualization
The following diagram illustrates the critical modification zones and their impact on biological

activity.
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Figure 1: Structural dissection of the 1-Methyl-6-methoxyisoquinolinol core, highlighting key

pharmacophores responsible for dual-action pharmacology.

Comparative Biological Performance
We compare three distinct classes of derivatives based on the modification of the C7-hydroxyl

group and the saturation of the heterocyclic ring.

Compounds Evaluated:

Compound A (7-OH): 1-Methyl-6-methoxyisoquinolin-7-ol (The parent phenol).

Compound B (7-OMe): 1-Methyl-6,7-dimethoxyisoquinoline (Fully methylated analog).

Compound C (Tetrahydro): 1-Methyl-6-methoxy-1,2,3,4-tetrahydroisoquinolin-7-ol (Reduced

scaffold).
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3.1 Anticancer Activity (Topoisomerase II Inhibition)
Mechanism: Planar isoquinolines intercalate into DNA and stabilize the Topoisomerase II-DNA

cleavable complex, leading to apoptosis.

Metric
Compound A
(7-OH)

Compound B
(7-OMe)

Compound C
(Tetrahydro)

Interpretation

IC50 (HeLa) 12.4 µM 4.2 µM > 50 µM

Planarity is

critical. The

aromatic

systems (A & B)

intercalate

effectively. O-

methylation (B)

improves

lipophilicity and

cellular uptake.

IC50 (MCF-7) 15.1 µM 5.8 µM > 50 µM

Compound B

outperforms A

due to better

membrane

permeability.

Topo II Inhibition Moderate High Negligible

The tetrahydro

derivative (C)

lacks the planar

geometry

required for

intercalation.

3.2 Neuroprotective Activity (MAO-B Inhibition)
Mechanism: Inhibition of Monoamine Oxidase B (MAO-B) prevents dopamine degradation and

reduces oxidative stress in Parkinson's models.
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Metric
Compound A
(7-OH)

Compound B
(7-OMe)

Compound C
(Tetrahydro)

Interpretation

IC50 (MAO-B) 0.85 µM 2.1 µM 15.4 µM

Phenolic group is

key. The 7-OH

group (A) forms

critical H-bonds

within the MAO-

B active site.

Selectivity (B/A) > 50-fold > 20-fold Low

Compound A

shows superior

selectivity for

MAO-B over

MAO-A.

ROS Scavenging High Low Moderate

The phenolic

hydroxyl in A

provides direct

antioxidant

capacity,

neutralizing free

radicals.

Mechanistic Pathway: Apoptosis Induction
The following diagram details the signaling cascade triggered by the most potent anticancer

derivative (Compound B), leading to cancer cell death.
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Figure 2: Apoptotic signaling pathway induced by Compound B via Topoisomerase II inhibition.
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Experimental Protocols
To ensure reproducibility, the following validated protocols are recommended for evaluating

these derivatives.

Protocol A: Topoisomerase II Relaxation Assay
Objective: Determine if the compound inhibits the catalytic activity of Topo II.

Reagents: Human Topo IIα, supercoiled pBR322 plasmid DNA, Assay Buffer (Tris-HCl, ATP,

MgCl2).

Incubation: Mix 200 ng pBR322 DNA with 1 unit of Topo IIα and varying concentrations of the

test compound (0.1 - 100 µM).

Reaction: Incubate at 37°C for 30 minutes.

Termination: Stop reaction with 4 µL of stop buffer (SDS, proteinase K, bromophenol blue).

Analysis: Electrophorese samples on a 1% agarose gel with ethidium bromide.

Quantification: Visualize supercoiled vs. relaxed DNA bands under UV light. Inhibition is

indicated by the retention of supercoiled DNA.

Protocol B: MAO-B Inhibition Assay (Fluorometric)
Objective: Measure the inhibitory potency (IC50) against MAO-B.

Substrate: Use 10-acetyl-3,7-dihydroxyphenoxazine (Amplex Red) + Horseradish

Peroxidase (HRP).

Enzyme Prep: Recombinant human MAO-B (1 U/mL).

Workflow:

Plate 50 µL of enzyme solution in 96-well black plates.

Add 10 µL of test compound (dissolved in DMSO, <1% final conc). Incubate 15 min at

37°C.
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Add 40 µL of reaction mix (200 µM Tyramine + Amplex Red + HRP).

Measurement: Monitor fluorescence (Ex/Em = 530/590 nm) kinetically for 30 minutes.

Calculation: Plot slope of fluorescence vs. time. Calculate % inhibition relative to DMSO

control.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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